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Compound of Interest

Compound Name: Diethyl dibutylmalonate

Cat. No.: B1580930 Get Quote

Introduction

While the inquiry specified diethyl dibutylmalonate, publicly available scientific literature and

industry documentation do not detail its specific applications within the fragrance industry. It is

described as a colorless to pale yellow liquid with a fruity odor, primarily utilized as an

intermediate in the synthesis of pharmaceuticals and agrochemicals.[1] In contrast, diethyl

malonate is a well-documented and widely used ingredient in the flavor and fragrance sector.

Given the similarity in chemical class and the abundance of information, this document will

focus on the application of diethyl malonate as a representative example of malonate esters in

the fragrance industry. Diethyl malonate is a colorless liquid, naturally occurring in fruits like

grapes and strawberries, and is prized for its pleasant, apple-like, and fruity aroma.[2][3]

Physicochemical Properties and Odor Profile
Diethyl malonate's utility in fragrance formulations is underpinned by its distinct chemical and

sensory characteristics.
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Property Value Reference

Chemical Name Propanedioic acid diethyl ester [4]

CAS Number 105-53-3 [4]

Molecular Formula C7H12O4 [4]

Molecular Weight 160.17 g/mol [4]

Appearance Colorless clear liquid [4]

Odor Description Sweet, fruity, green apple [4]

Boiling Point 199°C [4]

Density 1.055 g/cm³ [5]

Vapour Pressure (25°C) 0.27 mm Hg [4]

Tenacity on Blotter 4 hours [4]

Application in Fragrance Compositions
Diethyl malonate is utilized in the fragrance industry both as a direct fragrance ingredient and

as a versatile intermediate for the synthesis of other aromatic compounds.[2][5]

Direct Application:

Fruity and Sweet Notes: Due to its inherent sweet and fruity apple-like scent, diethyl

malonate is incorporated into fragrance formulations to impart these specific notes.[2][4] It is

often used to create fresh and appealing top notes in perfumes, colognes, and personal care

products.[2]

Use Level: It can be used in fragrance compositions at levels of up to 10%.[4]

Intermediate in Synthesis:

Versatile Building Block: Diethyl malonate's chemical structure, particularly its reactive

methylene group, makes it a valuable precursor for creating a wide array of more complex
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aroma chemicals.[2][6] Its ester nature allows for modifications that can yield a diverse

palette of scents.[2]

Experimental Protocols
Protocol 1: Synthesis of Substituted Malonic Esters for
Fragrance Applications
This protocol outlines a general procedure for the alkylation of diethyl malonate, a common

reaction to produce precursors for various fragrance ingredients.

Objective: To synthesize a mono- or di-alkylated diethyl malonate for use as a fragrance

intermediate.

Materials:

Diethyl malonate

Sodium ethoxide (or another suitable base)

Anhydrous ethanol

Alkyl halide (e.g., benzyl chloride, isoamyl bromide)

Diethyl ether

Saturated aqueous sodium chloride solution

Anhydrous magnesium sulfate

Standard laboratory glassware for reflux and extraction

Rotary evaporator

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a dropping

funnel, dissolve sodium ethoxide in anhydrous ethanol.
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Deprotonation: Slowly add diethyl malonate to the stirred solution at room temperature. The

base will deprotonate the α-carbon of the diethyl malonate, forming a nucleophilic enolate.

Alkylation: Add the desired alkyl halide dropwise to the reaction mixture. The reaction is

typically exothermic, and the addition rate should be controlled to maintain a gentle reflux.

After the addition is complete, heat the mixture to reflux for 2-3 hours to ensure the reaction

goes to completion.

Workup: After cooling to room temperature, remove the ethanol using a rotary evaporator.

Add water to the residue to dissolve the sodium halide byproduct.

Extraction: Transfer the aqueous mixture to a separatory funnel and extract the product with

diethyl ether (3x).

Washing: Combine the organic extracts and wash with a saturated aqueous sodium chloride

solution to remove any remaining water-soluble impurities.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,

and concentrate the filtrate using a rotary evaporator to yield the crude alkylated diethyl

malonate.

Purification: The crude product can be purified by vacuum distillation.

Expected Outcome: A mono- or di-alkylated diethyl malonate, which can then be further

modified (e.g., through hydrolysis and decarboxylation) to produce ketones or other esters with

desirable fragrance properties.

Workflow and Relationship Diagrams
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Caption: Synthesis workflow for fragrance precursors from diethyl malonate.
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Caption: Logical relationship of diethyl malonate's roles in fragrance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://wap.guidechem.com/encyclopedia/diethyl-dibutylmalonate-dic5488.html
https://www.nbinno.com/article/pharmaceutical-intermediates/aromatic-allure-diethyl-malonates-role-in-flavors-and-fragrances-lq
https://en.wikipedia.org/wiki/Diethyl_malonate
https://shop.perfumersapprentice.com/p-9632-diethyl-malonate.aspx
https://elchemy.com/product/diethyl-malonate-631
https://www.chemicalbook.com/article/diethyl-malonate-versatile-building-block-in-organic-synthesis.htm
https://www.chemicalbook.com/article/diethyl-malonate-versatile-building-block-in-organic-synthesis.htm
https://www.benchchem.com/product/b1580930#application-of-diethyl-dibutylmalonate-in-fragrance-industry
https://www.benchchem.com/product/b1580930#application-of-diethyl-dibutylmalonate-in-fragrance-industry
https://www.benchchem.com/product/b1580930#application-of-diethyl-dibutylmalonate-in-fragrance-industry
https://www.benchchem.com/product/b1580930#application-of-diethyl-dibutylmalonate-in-fragrance-industry
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1580930?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580930?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

